Cas no 79140-20-8 (2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)-, (E)-)

• Product Name: 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)-, (E)-
• CAS No: 79140-20-8
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 533300
• PubChem ID: 5712116
• Update Time: 2025-07-12

2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)-, (E)-
• (E)-3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one;2'-hydroxy-3,4-dimethoxychalcone;(E)-2-hydroxy-3',4'-dimethoxy-chalcone;RLc08;(E)-2'-hydroxy-3,4-dimethoxychalcone;hydroxy-2' dimethoxy-3,4 chalcone;
• BDBM86009
• 3,4-Dimethoxy-2'-hydroxychalcone
• HY-N7557
• (2E)-3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)-2-propen-1-one
• TS-01021
• A924648
• AKOS005177164
• MFLSRHQHCDTOGH-VQHVLOKHSA-N
• CS-0166930
• 79140-20-8
• AN-829/40763420
• 19152-36-4
• 3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)-2-propen-1-one
• C73661
• H1598
• 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)-
• MFCD00017630
• CHEMBL389328
• Chalcone, 9
• 2'-hydroxy-3,4-dimethoxychalcone
• CS-0133572
• SCHEMBL634190
• (E)-3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• (2E)-3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 3,4-Dimethoxy-2//'-hydroxychalcone
• (E)-2'-Hydroxy-3,4-dimethoxychalcone
• 3-(3,4-Dimethoxyphenyl)-1-(2'-hydroxyphenyl)-2-propene-1-one; 3-(3,4-Dimethoxyphenyl)-1-(2-hydroxyphenyl)-2-propen-1-one; 2-[3-(3,4-Dimethoxyphenyl)-2-propenoyl]phenol
• STK731120
• DA-69159
• 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)-, (2E)-

• MDL： MFCD00017630
• Inchi： 1S/C17H16O4/c1-20-16-10-8-12(11-17(16)21-2)7-9-15(19)13-5-3-4-6-14(13)18/h3-11,18H,1-2H3/b9-7+
• InChI Key： MFLSRHQHCDTOGH-VQHVLOKHSA-N
• SMILES： O(C)C1C(=CC=C(/C=C/C(C2C=CC=CC=2O)=O)C=1)OC

Computed Properties

• Exact Mass: 284.10500
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 3.30550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)-, (E)-

Compound CAS No 79140-20-8: 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)-, (E)

The compound with CAS No 79140-20-8, known as 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)-, (E), is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of alpha,beta-unsaturated ketones and exhibits a complex aromatic system due to the presence of substituted phenyl groups. The molecule's structure is characterized by an enone system (C=C-O), which is a common feature in many natural and synthetic compounds with significant biological activity.

The name 3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)- highlights the substitution pattern on the central enone moiety. The presence of hydroxyl and methoxy groups on the phenyl rings introduces additional complexity to the molecule's electronic structure. These substituents not only influence the compound's reactivity but also play a crucial role in its potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure. The compound's stability under different conditions has also been investigated, revealing its suitability for use in various chemical reactions and industrial processes.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its enone system is known to exhibit significant antioxidant and anti-inflammatory properties, making it a potential candidate for drug design targeting chronic diseases such as cancer and neurodegenerative disorders. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration in catalytic applications.

The synthesis of 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)- involves a multi-step process that typically includes Friedel-Crafts alkylation or acylation followed by oxidation or elimination reactions. The optimization of reaction conditions has been a key focus for chemists aiming to improve yield and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental impact and potential for bioaccumulation.

In conclusion, CAS No 79140-20-8 represents a fascinating example of how complex organic compounds can be tailored for specific applications through careful design and synthesis. With ongoing research uncovering new insights into its properties and uses, this compound continues to be an area of active interest in both academic and industrial settings.